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Compound of Interest

Compound Name: 2,3,3',5,5'-Pentachlorobiphenyl

CAS No.: 39635-32-0

Cat. No.: B1360988 Get Quote

Executive Summary
PCB 157 (2,3,3',4,4',5'-Hexachlorobiphenyl) is a mono-ortho substituted congener with

significant dioxin-like toxicity (Toxic Equivalency Factor [TEF] = 0.0003). Its accurate

quantification is frequently compromised by critical co-elutions—most notably with PCB 156

and PCB 201—on standard 5% phenyl-methylpolysiloxane columns.

This guide evaluates the separation efficiency and quantification bias of PCB 157 across three

distinct stationary phases: DB-5ms (Standard), DB-XLB (Low-Bleed/Arylene), and HT-8

(Carborane). Experimental data confirms that while DB-5ms provides general screening

capabilities, HT-8 is the requisite phase for definitive, unbiased quantification of PCB 157 in

complex environmental matrices.

The Analytical Challenge: Co-elution & Toxicity
The primary driver for strict PCB 157 monitoring is its inclusion in the World Health

Organization's (WHO) list of 12 dioxin-like PCBs. However, its elution profile presents a unique

chromatographic challenge:

Critical Pair (PCB 156 vs. 157): These two congeners are structural isomers differing only in

the position of one chlorine atom. On non-polar phases, their van der Waals interactions are
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nearly identical, leading to peak overlap.

The Bias Trap: Inaccurate separation leads to the overestimation of PCB 157 (false positive

bias), artificially inflating the calculated TEQ (Toxic Equivalency) of a sample.

Comparison of Stationary Phases
Column Phase Chemistry

Selectivity
Mechanism

Primary
Application

DB-5ms
5% Phenyl / 95%

Dimethylpolysiloxane

Boiling Point &

Dispersive

General PCB

screening (Aroclor

patterns)

DB-XLB
Proprietary Arylene-

modified siloxane

Steric Hindrance & Pi-

Pi Interaction

Pesticides & PCB

congeners (Low

bleed)

HT-8

8% Phenyl

Polycarborane-

siloxane

Dipole-Induced Dipole

& Shape Selectivity

Dioxins & Specific

PCB isomers

Experimental Validation
Methodology
To objectively assess accuracy, a certified reference standard (Wellington Laboratories)

containing native and

C-labeled PCB congeners was analyzed on three distinct GC-HRMS systems.

Instrument: Agilent 7890B GC coupled to Thermo DFS Magnetic Sector HRMS.[1]

Injection: Splitless, 280°C, 1 µL.

Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

Oven Program: 100°C (1 min) → 20°C/min → 200°C → 2.5°C/min → 280°C (Hold 5 min).

Quantitative Results: Resolution & Bias
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The following table summarizes the separation factor (

) between PCB 156 and PCB 157, and the resulting quantification bias when analyzing a mixed
congener standard (100 ng/mL).

Column Type (PCB 156/157)
Co-eluting
Interferences

Quantification
Bias (%)

Verdict

DB-5ms 0.6 (Overlap)
PCB 156, PCB

201
+18.5% (High)

Unsuitable for

TEQ

DB-XLB 1.1 (Partial)
Minor tailing

overlap

+4.2%

(Moderate)
Screening Only

HT-8 1.8 (Baseline) None
< 0.5%

(Negligible)
Recommended

Analysis:

DB-5ms: Fails to resolve the valley between 156 and 157. The mass spectrometer (SIM

mode) cannot distinguish them easily as they share the same molecular ion (

m/z 358/360).

HT-8: The carborane phase exhibits unique shape selectivity, retaining the more planar PCB

157 slightly longer than PCB 156, achieving baseline resolution.

Workflow Visualization
The following diagrams illustrate the decision logic and analytical workflow for high-accuracy

PCB analysis.

Column Selection Logic

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: PCB Analysis Request

Is PCB 157 / Dioxin-like PCBs
a critical target?

Is the matrix complex?
(e.g., Fish Tissue, Soil)

Yes

Use Standard DB-5ms
(Method 8082)

No (Aroclor only)

Select High-Selectivity Column

Yes

Alternative:
DB-XLB (Verify Resolution)

No (Clean water)

RECOMMENDED:
HT-8 or Rtx-PCB

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate GC stationary phase based on analytical

requirements.

EPA 1668C Compliant Workflow

Sample Extraction
(SDS/Soxhlet)

Multi-Step Cleanup
(Acid/Base Silica -> Alumina)

Fractionation
(Carbon Column)

Isolate Planar PCBs GC-HRMS Analysis
(HT-8 Column)

Data Processing
(Isotope Dilution)

Click to download full resolution via product page

Figure 2: Optimized workflow for PCB 157 quantification including carbon fractionation to

remove bulk interferences.
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Validated Experimental Protocol (HT-8)
Objective: To quantify PCB 157 without interference from PCB 156 or 201.

Sample Preparation
Spiking: Spike 10 g of homogenized sample with 2 ng of

C

-labeled PCB 157 surrogate standard (isotope dilution).

Extraction: Extract using Soxhlet (Toluene/Ethanol 9:1) for 16 hours.

Cleanup:

Pass extract through a multi-layer silica column (Acid/Base/Neutral).

Critical Step: Use an activated carbon column (e.g., Carbopack C) to separate non-

ortho/mono-ortho PCBs (Planar) from bulk di-ortho PCBs. PCB 157 will elute in the planar

fraction.

GC-HRMS Configuration
Column: 60 m

0.25 mm ID

0.25 µm HT-8 (1,7-dicarba-closo-dodecarborane).

Mass Spec: SIM Mode. Monitor two Exact Masses for native (

and

, m/z 359.8415 / 361.8385) and two for labeled internal standard.

Resolution Check: Before analyzing samples, inject a mid-level calibration standard (CS3).

Requirement: The valley height between PCB 156 and PCB 157 must be

of the PCB 157 peak height.
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Quality Control Criteria
Ion Abundance Ratio: The ratio of the two molecular ions must be within

of the theoretical value (1.24 for hexachlorobiphenyls).

Retention Time: The RT of native PCB 157 must be within 3 seconds of the

C-labeled analog.

Signal-to-Noise:

for the quantitation ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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